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Compound of Interest

Compound Name: MJE3

Cat. No.: B1193196 Get Quote

The responsible management of chemical waste is a critical component of laboratory safety

and environmental protection. This document provides essential guidance on the proper

disposal of MJE3, a spiroepoxide and inhibitor of phosphoglycerate mutase-1 (PGAM1), to

ensure the safety of researchers and compliance with regulations. Due to its reactive nature as

a spiroepoxide, MJE3 is classified as hazardous chemical waste and requires specific handling

and disposal protocols.

MJE3 Chemical Properties
A summary of the key chemical properties of MJE3 is provided in the table below.

Understanding these properties is the first step in ensuring its safe handling and disposal.

Property Value

Chemical Formula C35H40N2O7

Molecular Weight 600.71 g/mol

Chemical Class Spiroepoxide

Primary Activity
Inhibitor of phosphoglycerate mutase-1

(PGAM1)[1][2]
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The following step-by-step protocol outlines the recommended procedure for the safe disposal

of MJE3. This protocol is based on general best practices for the disposal of reactive chemical

waste.

Materials Required:

Personal Protective Equipment (PPE): Safety goggles, lab coat, and chemical-resistant

gloves.

Designated hazardous waste container, compatible with organic compounds.

"Hazardous Waste" labels.

Secondary containment tray.

Procedure:

Waste Determination: At the point of generation, determine that MJE3 is a waste product.

Based on its chemical structure (spiroepoxide), it should be treated as a reactive hazardous

waste.[3]

Personal Protective Equipment (PPE): Before handling MJE3 waste, ensure you are wearing

appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

Waste Segregation: Do not mix MJE3 waste with other waste streams unless compatibility

has been confirmed. Incompatible chemicals can react dangerously.[4] It should not be

disposed of down the sink drain.[4]

Container Selection: Use a designated and compatible hazardous waste container for

collecting MJE3 waste. The container must be in good condition, with a secure, tight-fitting

lid.[3][4]

Labeling: Immediately label the waste container with the words "Hazardous Waste," the full

chemical name "MJE3," the date of accumulation, and any other information required by

your institution's environmental health and safety (EHS) office.[3]

Waste Accumulation:
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Keep the hazardous waste container closed except when adding waste.[4]

Store the container in a designated satellite accumulation area within the laboratory.

Place the waste container in a secondary containment tray to prevent the spread of

potential spills.[4]

Request for Pickup: Once the container is full or ready for disposal according to your

institution's guidelines, submit a request for waste pickup through your institution's EHS

department or regulated waste management system.[4]

Record Keeping: Maintain accurate records of the amount of MJE3 waste generated and

disposed of, in accordance with institutional and regulatory requirements.[3]

MJE3 Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of MJE3.
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Caption: Workflow for the safe disposal of MJE3 hazardous waste.
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It is imperative for all laboratory personnel to be trained on these procedures and to consult

their institution's specific hazardous waste management plan. Adherence to these guidelines

will help ensure a safe laboratory environment and responsible environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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